1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene
Overview
Description
1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene, also known as DFTB, is a fluorinated aromatic compound that has recently become a popular research topic due to its potential applications in scientific research. DFTB is a colorless solid that is soluble in organic solvents and has a melting point of 55-56 °C. DFTB is a versatile molecule with numerous potential applications in synthetic chemistry, medical research, and environmental science.
Mechanism of Action
1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene is believed to act as a Lewis acid in the presence of a Lewis base, such as an amine or an alcohol. The Lewis acid-base interaction is believed to be the driving force behind the catalytic activity of 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene. Additionally, 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has been shown to act as a proton donor in certain reactions, which can lead to the formation of new compounds.
Biochemical and Physiological Effects
1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has been shown to have a variety of biochemical and physiological effects. 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has been shown to inhibit the activity of certain enzymes, including cytochrome P450 enzymes. Additionally, 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has been shown to have an effect on the expression of certain genes, which can lead to changes in the expression of proteins. 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has also been shown to have an effect on the activity of certain hormones, such as cortisol.
Advantages and Limitations for Lab Experiments
1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has several advantages and limitations when used in laboratory experiments. One of the main advantages of using 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene is its low cost and availability. Additionally, 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene is relatively stable and can be used in a variety of reactions. However, 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene is also relatively toxic and should be handled with care. Additionally, 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has a relatively low melting point, which can make it difficult to use in certain reactions.
Future Directions
1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has a variety of potential future applications in scientific research. One potential application is in the development of new catalysts for organic synthesis. Additionally, 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene could be used in the development of new materials for medical applications, such as drug delivery systems. 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene could also be used in the development of new polymers for industrial applications. Additionally, 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene could be used in the development of new drugs or drug delivery systems. Finally, 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene could be used in the development of novel methods for the synthesis of chiral compounds.
Scientific Research Applications
1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has been widely used in scientific research due to its ability to act as a catalyst in numerous reactions. 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has been used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Additionally, 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has been used as a reagent in the synthesis of polymers, as well as in the synthesis of novel materials. 1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene has also been used in the synthesis of chiral compounds, which are important for drug development.
properties
IUPAC Name |
2,5-dichloro-1-fluoro-3-(trifluoromethylsulfanyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl2F4S/c8-3-1-4(10)6(9)5(2-3)14-7(11,12)13/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDESXHKHOACIRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)Cl)SC(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl2F4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dichloro-2-fluoro-6-(trifluoromethylthio)benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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